Cas no 5842-63-7 (Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-)

Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy- structure
5842-63-7 structure
Product Name:Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-
CAS No:5842-63-7
MF:C19H21N3O3S
MW:371.453343153
CID:378841
PubChem ID:5219999
Update Time:2025-04-19

Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-
    • N-[(4-butoxyphenyl)methylideneamino]-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
    • DTXSID20410945
    • 5842-63-7
    • Inchi: 1S/C19H21N3O3S/c1-3-4-13-25-16-11-9-15(10-12-16)14-20-22(2)19-17-7-5-6-8-18(17)26(23,24)21-19/h5-12,14H,3-4,13H2,1-2H3
    • InChI Key: BXUOHORJSRNKGJ-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(N(C)N=CC2C=CC(=CC=2)OCCCC)=N1)(=O)=O

Computed Properties

  • Exact Mass: 371.13053
  • Monoisotopic Mass: 371.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 71.86
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